Cas no 1396812-87-5 (N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-2-(naphthalen-2-yloxy)acetamide)

• Product Name: N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-2-(naphthalen-2-yloxy)acetamide
• CAS No: 1396812-87-5
• MF: C₁₈H₂₃NO₃S
• MW: 333.445123910904
• CID: 6472657
• PubChem ID: 71787319
• Update Time: 2025-05-19

N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-2-(naphthalen-2-yloxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-2-(naphthalen-2-yloxy)acetamide
• 1396812-87-5
• AKOS024536131
• N-(2-hydroxy-2-methyl-4-methylsulfanylbutyl)-2-naphthalen-2-yloxyacetamide
• VU0534986-1
• N-[2-hydroxy-2-methyl-4-(methylsulfanyl)butyl]-2-(naphthalen-2-yloxy)acetamide
• F6186-1156
• N-(2-hydroxy-2-methyl-4-(methylthio)butyl)-2-(naphthalen-2-yloxy)acetamide

• Inchi： 1S/C18H23NO3S/c1-18(21,9-10-23-2)13-19-17(20)12-22-16-8-7-14-5-3-4-6-15(14)11-16/h3-8,11,21H,9-10,12-13H2,1-2H3,(H,19,20)
• InChI Key： ZDHGAQYJTUHJNO-UHFFFAOYSA-N
• SMILES： S(C)CCC(C)(CNC(COC1C=CC2C=CC=CC=2C=1)=O)O

Computed Properties

• Exact Mass: 333.13986477g/mol
• Monoisotopic Mass: 333.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 83.9Ų

Additional information on N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-2-(naphthalen-2-yloxy)acetamide

Comprehensive Guide to N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-2-(naphthalen-2-yloxy)acetamide (CAS No. 1396812-87-5)

N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-2-(naphthalen-2-yloxy)acetamide (CAS No. 1396812-87-5) is a specialized organic compound with a unique molecular structure that combines hydroxy, methylsulfanyl, and naphthalene moieties. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug development and material science. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock novel therapeutic pathways.

The chemical structure of N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-2-(naphthalen-2-yloxy)acetamide features a hydroxy-2-methylbutyl chain linked to a naphthalen-2-yloxy group via an acetamide bridge. This configuration imparts unique solubility and reactivity properties, making it a candidate for targeted drug delivery systems. Recent studies highlight its potential in modulating specific biological pathways, aligning with the growing demand for precision medicine solutions.

One of the most searched questions about this compound is: "What are the potential applications of N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-2-(naphthalen-2-yloxy)acetamide in drug discovery?" Current research suggests its utility as a scaffold for kinase inhibitors, a hot topic in oncology and inflammatory disease treatment. Its methylsulfanyl group may also contribute to antioxidant properties, a trending focus in anti-aging and neurodegenerative disease research.

From a synthetic chemistry perspective, CAS No. 1396812-87-5 represents an interesting challenge due to its multiple functional groups. The hydroxy and methylsulfanyl moieties require careful protection-deprotection strategies during synthesis, a subject frequently discussed in organic chemistry forums. The compound's chiral center at the 2-hydroxy position adds another layer of complexity, making it relevant to discussions about stereoselective synthesis techniques.

The naphthalene moiety in N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-2-(naphthalen-2-yloxy)acetamide contributes to its UV absorption characteristics, making it potentially useful in analytical chemistry applications. This property aligns with current industry needs for novel chromatographic markers and fluorescence probes. Researchers are particularly interested in how modifications to the naphthalen-2-yloxy group might tune these optical properties for specific detection applications.

In material science, the compound's unique combination of hydrophilic (hydroxy) and lipophilic (naphthalene) regions suggests potential applications in amphiphilic material design. This is particularly relevant to current research in smart coatings and drug-eluting materials. The methylsulfanyl group may offer additional functionality through its ability to participate in redox reactions, a property increasingly important in energy storage materials.

Quality control of N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-2-(naphthalen-2-yloxy)acetamide requires sophisticated analytical techniques. Common questions include: "What are the best HPLC methods for analyzing CAS No. 1396812-87-5?" and "How to characterize the purity of this compound?" The presence of multiple functional groups typically necessitates a combination of reverse-phase HPLC, mass spectrometry, and NMR spectroscopy for comprehensive characterization.

The stability profile of CAS No. 1396812-87-5 is another area of interest. The compound's hydroxy group may make it susceptible to oxidation, while the acetamide linkage could be sensitive to hydrolysis under certain conditions. These considerations are crucial for researchers exploring its potential as a pharmaceutical intermediate or biochemical probe. Proper storage conditions—typically anhydrous environments at low temperatures—are frequently discussed in technical forums.

From a commercial perspective, N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-2-(naphthalen-2-yloxy)acetamide remains a specialty chemical with limited but growing availability. Suppliers often highlight its high purity grade (typically >95%) and the importance of proper certificate of analysis documentation. The compound's price reflects its complex synthesis and niche applications, making it a subject of interest for cost optimization in research budgets.

Future research directions for CAS No. 1396812-87-5 may explore its potential in catalysis (particularly as a ligand in transition metal complexes) or its biological activity profiling against specific protein targets. The compound's structural features make it a candidate for fragment-based drug discovery, an area gaining traction in pharmaceutical research. As synthetic methodologies advance, we may see more derivatives of this scaffold entering preclinical studies.

In conclusion, N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-2-(naphthalen-2-yloxy)acetamide represents a fascinating case study in modern chemical research. Its complex structure offers multiple angles for investigation—from medicinal chemistry applications to material science innovations. As research continues to uncover its properties and potential uses, this compound will likely remain an important subject in scientific literature and a valuable tool for researchers across multiple disciplines.